Cas no 477858-21-2 (3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol)

• Product Name: 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol
• CAS No: 477858-21-2
• MDL: MFCD02186982
• CID: 4652590
• Update Time: 2025-05-20

3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINO)-1,1,1-TRIFLUORO-2-PROPANOL
• 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol

• MDL： MFCD02186982

Additional information on 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol

Introduction to 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol (CAS No. 477858-21-2)

3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 477858-21-2, represents a unique blend of structural and functional attributes that make it particularly valuable for various applications in medicinal chemistry and drug development. The presence of a piperazine ring linked to a pyridine moiety, further modified by chloro and trifluoromethyl substituents, endows the molecule with distinct pharmacological properties that are being explored in contemporary research.

The compound's structure is characterized by a complex arrangement of atoms that contributes to its chemical reactivity and potential biological activity. The trifluoromethyl group, in particular, is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration and improved bioavailability. This feature is particularly relevant in the development of novel therapeutic agents where pharmacokinetic profiles play a crucial role in determining clinical efficacy.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds due to their diverse biological activities. Piperazine derivatives, such as the one in question, have been extensively studied for their potential as intermediates in the synthesis of drugs targeting various diseases. The combination of chloro and trifluoromethyl groups on the pyridine ring not only influences the electronic properties of the molecule but also its interaction with biological targets.

One of the most compelling aspects of 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol is its potential application in the development of central nervous system (CNS) drugs. The piperazine ring is known to be a key structural element in many psychoactive substances due to its ability to modulate neurotransmitter systems. Specifically, this compound may interact with serotonin receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The presence of both chloro and trifluoromethyl substituents could further enhance its binding affinity and selectivity for these receptors.

Moreover, the compound's trifluoro-2-propanol moiety adds another layer of complexity to its pharmacological profile. This functional group is known to improve solubility and permeability across biological membranes, which are critical factors for drug absorption and distribution. The overall structure of 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol suggests that it may exhibit both central nervous system activity and potential therapeutic benefits in other areas such as inflammation and pain management.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic core. The introduction of the chloro and trifluoromethyl groups typically requires specialized reagents and methodologies to achieve regioselectivity and minimize unwanted side reactions.

In terms of analytical characterization, 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol is typically analyzed using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure, confirming the presence of all intended functional groups and ensuring the absence of impurities. Additionally, computational methods such as molecular modeling are often used to predict the compound's behavior in biological systems.

The pharmacological evaluation of 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol involves both in vitro and in vivo studies. In vitro assays are conducted to assess interactions with specific receptors or enzymes relevant to potential therapeutic applications. These studies often employ radioligand binding assays or enzyme inhibition assays to determine binding affinities and selectivity profiles. In vivo studies provide further insights into the compound's pharmacokinetic properties and potential therapeutic effects by evaluating its activity in animal models.

The latest research trends indicate that there is considerable interest in developing novel piperazine derivatives for treating neurological disorders. The unique structural features of 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol position it as a promising candidate for further investigation in this area. Its ability to modulate serotonin receptor activity suggests potential benefits for conditions such as depression and anxiety disorders. Additionally, its metabolic stability and bioavailability make it an attractive candidate for oral administration.

In conclusion, 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol (CAS No. 477858-21-2) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it suitable for various applications ranging from CNS drug development to other therapeutic areas. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that 3-{4-3-Chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1,1,1-trifluoro-2-propanol will play an important role in shaping future drug discovery efforts.